9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile
Overview
Description
This compound, also known by its CAS Number 1256579-06-2, is a white to yellow solid . It has a molecular weight of 381.23 and its IUPAC name is 9-bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H13BrN2O2/c1-19(2)12-7-15(23)13(20)6-11(12)17(24)16-10-4-3-9(8-21)5-14(10)22-18(16)19/h3-7,22-23H,1-2H3 .Physical And Chemical Properties Analysis
The compound is a white to yellow solid . It has a molecular weight of 381.23 .Scientific Research Applications
Potential in Cancer Treatment
9-Substituted 6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazoles have been identified as highly selective and potent inhibitors of anaplastic lymphoma kinase (ALK). These compounds, including variants of 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile, exhibit strong antiproliferative activity against certain cancer cell lines and demonstrate significant antitumor efficacy in xenograft models of ALCL (anaplastic large-cell lymphoma) in mice, without causing weight loss (Kinoshita et al., 2011).
Antioxidant and Antimicrobial Properties
Compounds related to 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile have been synthesized and evaluated for their antioxidant and antimicrobial activities. These compounds demonstrated high activity against organisms like Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. Furthermore, the structure-activity relationship of these compounds showed a strong correlation between their molecular structures and antioxidant activities (Bassyouni et al., 2012).
Synthesis of Benzo[b]carbazoloquinones
The synthesis of benzo[b]carbazoloquinones, a class of compounds structurally related to 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile, has been achieved through a palladium and copper-catalyzed Stille reaction. This synthesis pathway is significant for the production of quinones, which are important in various biochemical processes and pharmaceutical applications (Echavarren et al., 1997).
Estrogen Receptor Binding Affinities and Antitumor Activity
Benzo[a]carbazole derivatives, structurally related to the compound , have shown binding affinities for the estrogen receptor. Some of these compounds exhibited strong estrogenic activity or inhibited estrogen in certain test models. Notably, one derivative showed significant inhibitory activity on hormone-dependent mammary tumors in rats, indicating potential applications in cancer treatment (von Angerer & Prekajac, 1986).
Transformation into Ellipticine Derivatives
9-Methoxyellipticine N-oxide and its transformation into 1-functionalized ellipticine derivatives have been reported. These transformations are important for the development of new anticancer agents based on the ellipticine molecule, which is structurally related to 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile (Rivalle & Bisagni, 1994).
Mechanism of Action
Target of Action
The primary target of 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile is the anaplastic lymphoma kinase (ALK) enzyme . ALK is a receptor tyrosine kinase in the insulin receptor superfamily .
Mode of Action
9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile acts as a potent inhibitor of ALK . It binds to the ATP-binding site of the ALK enzyme, preventing the phosphorylation and activation of the downstream signaling pathways . This compound is capable of blocking the resistant gatekeeper mutant, which results in reduced cell growth .
Biochemical Pathways
The inhibition of ALK by 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile affects several downstream signaling pathways, including the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways . These pathways are involved in cell proliferation, survival, and differentiation .
Result of Action
The inhibition of ALK by 9-Bromo-8-hydroxy-6,6-dimethyl-11-oxo-6,11-dihydro-5H-benzo[b]carbazole-3-carbonitrile leads to a decrease in cell proliferation and survival, thereby reducing cell growth . This can be particularly beneficial in the context of diseases characterized by overactive ALK signaling, such as certain types of cancer .
Future Directions
properties
IUPAC Name |
9-bromo-8-hydroxy-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13BrN2O2/c1-19(2)12-7-15(23)13(20)6-11(12)17(24)16-10-4-3-9(8-21)5-14(10)22-18(16)19/h3-7,22-23H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTLQDYMGJVZZLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC(=C(C=C2C(=O)C3=C1NC4=C3C=CC(=C4)C#N)Br)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801126479 | |
Record name | 9-Bromo-6,11-dihydro-8-hydroxy-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801126479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256579-06-2 | |
Record name | 9-Bromo-6,11-dihydro-8-hydroxy-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256579-06-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9-Bromo-6,11-dihydro-8-hydroxy-6,6-dimethyl-11-oxo-5H-benzo[b]carbazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801126479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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